Cas no 60539-01-7 (4-Quinolinecarboxylic acid, 2-(2-carboxyphenyl)-)

4-Quinolinecarboxylic acid, 2-(2-carboxyphenyl)- structure
60539-01-7 structure
Product Name:4-Quinolinecarboxylic acid, 2-(2-carboxyphenyl)-
CAS No:60539-01-7
MF:C17H11NO4
MW:293.273544549942
CID:1620983
PubChem ID:16767376
Update Time:2025-09-18

4-Quinolinecarboxylic acid, 2-(2-carboxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 4-Quinolinecarboxylic acid, 2-(2-carboxyphenyl)-
    • 2-(2-CARBOXYPHENYL)-QUINOLINE-4-CARBOXYLIC ACID
    • ALWAONRJMCXJOH-UHFFFAOYSA-N
    • DTXSID901245551
    • 2-(2-Carboxyphenyl)-4-quinolinecarboxylic acid
    • AKOS005604965
    • SCHEMBL8324531
    • 2-(2-carboxyphenyl)quinoline-4-carboxylic acid
    • 60539-01-7
    • STK693438
    • Inchi: 1S/C17H11NO4/c19-16(20)12-7-2-1-5-10(12)15-9-13(17(21)22)11-6-3-4-8-14(11)18-15/h1-9H,(H,19,20)(H,21,22)
    • InChI Key: ALWAONRJMCXJOH-UHFFFAOYSA-N
    • SMILES: OC(C1=CC(C2C=CC=CC=2C(=O)O)=NC2C=CC=CC=21)=O

Computed Properties

  • Exact Mass: 293.06883
  • Monoisotopic Mass: 293.069
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 438
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 87.5A^2
  • XLogP3: 2.9

Experimental Properties

  • PSA: 87.49

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